Cas no 874523-84-9 (2-(Benzyloxy)-5-nitrobenzenecarboxylic acid)

2-(Benzyloxy)-5-nitrobenzenecarboxylic acid is a nitro-substituted aromatic carboxylic acid derivative featuring a benzyloxy functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the nitro and carboxylic acid groups allows for versatile reactivity, enabling further functionalization through reduction, esterification, or amidation. The benzyloxy moiety offers additional synthetic flexibility, as it can be selectively deprotected under mild conditions. Its well-defined structure and stability make it a reliable building block for constructing complex molecular frameworks. The compound is typically supplied with high purity to ensure consistent performance in synthetic applications.
2-(Benzyloxy)-5-nitrobenzenecarboxylic acid structure
874523-84-9 structure
Product Name:2-(Benzyloxy)-5-nitrobenzenecarboxylic acid
CAS No:874523-84-9
MF:C14H11NO5
MW:273.240844011307
CID:1068309
PubChem ID:820631
Update Time:2025-05-19

2-(Benzyloxy)-5-nitrobenzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzyloxy)-5-nitrobenzenecarboxylic acid
    • 2-(BENZYLOXY)-5-NITROBENZOIC ACID
    • 5-nitro-2-phenylmethoxybenzoic acid
    • 874523-84-9
    • DG43407100
    • MFCD00527903
    • J-506244
    • (2-Benzyloxy)-5-nitrobenzoic acid
    • ZJB52384
    • HD-0007
    • DTXSID50356226
    • 2-(Benzyloxy)-5-nitrobenzoicacid
    • SCHEMBL1319458
    • AKOS000150926
    • AP-770/42745225
    • NIOSH/DG4340710
    • 5-Nitro-2-benzyloxybenzoic acid
    • Benzoic acid, 2-(benzyloxy)-5-nitro-
    • DB-408353
    • MDL: MFCD00527903
    • Inchi: 1S/C14H11NO5/c16-14(17)12-8-11(15(18)19)6-7-13(12)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
    • InChI Key: TWTZZVAECIFSEO-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.06372245g/mol
  • Monoisotopic Mass: 273.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 167-169°
  • Boiling Point: 481.4±35.0 °C at 760 mmHg
  • Flash Point: 244.9±25.9 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(Benzyloxy)-5-nitrobenzenecarboxylic acid Security Information

2-(Benzyloxy)-5-nitrobenzenecarboxylic acid Pricemore >>

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Additional information on 2-(Benzyloxy)-5-nitrobenzenecarboxylic acid

Comprehensive Overview of 2-(Benzyloxy)-5-nitrobenzenecarboxylic acid (CAS No. 874523-84-9)

2-(Benzyloxy)-5-nitrobenzenecarboxylic acid (CAS No. 874523-84-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its unique molecular structure, featuring a benzyloxy group and a nitro substituent, makes it a versatile building block for synthesizing complex molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "nitrobenzene derivatives in drug discovery" and "benzyl-protected carboxylic acids."

The compound's chemical formula (C14H11NO5) and molecular weight (273.24 g/mol) are critical for researchers optimizing synthetic pathways. Its solubility in polar solvents like DMSO and ethanol facilitates its use in cross-coupling reactions, a topic frequently searched as "green chemistry solvent alternatives." Recent studies highlight its role in developing biodegradable polymers, aligning with the global push for sustainable materials.

In pharmaceuticals, 2-(Benzyloxy)-5-nitrobenzenecarboxylic acid serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs), addressing trending searches like "nitro-aromatics in pain management." Its nitro group enhances electron-withdrawing properties, crucial for designing enzyme inhibitors. Additionally, its benzyl ether moiety offers protective-group strategies, a hot topic in "peptide synthesis optimization."

From an analytical perspective, techniques like HPLC and NMR are employed to characterize this compound, reflecting the demand for "advanced purity testing methods." Its melting point (160–163°C) and stability under inert conditions are frequently cited in "handling air-sensitive compounds" discussions. Researchers also explore its photoluminescent properties, linking to emerging fields like "organic electronics."

Environmental considerations are paramount, with studies focusing on its biodegradation pathways and eco-friendly synthesis. Queries such as "reducing nitroarene toxicity" underscore the need for safer alternatives. Regulatory compliance, including REACH and FDA guidelines, ensures its safe use, a recurring theme in "chemical regulatory updates."

In conclusion, 2-(Benzyloxy)-5-nitrobenzenecarboxylic acid exemplifies the intersection of innovation and practicality. Its applications span drug development, material science, and green chemistry, making it a compound of enduring interest. By addressing trending topics like "sustainable synthesis" and "precision medicine," this overview bridges scientific rigor with real-world relevance.

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